Cas no 89967-04-4 (Pyrimidine,2-phenyl-4-propyl-)

Pyrimidine,2-phenyl-4-propyl- structure
Product name:Pyrimidine,2-phenyl-4-propyl-
Pyrimidine,2-phenyl-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-phenyl-4-propyl-
- Pyrimidine, 2-phenyl-4-propyl- (6CI,9CI)
- 89967-04-4
- 2-Phenyl-4-propylpyrimidine
- SCHEMBL4101559
-
- Inchi: InChI=1S/C13H14N2/c1-2-6-12-9-10-14-13(15-12)11-7-4-3-5-8-11/h3-5,7-10H,2,6H2,1H3
- InChI Key: RBRQRYAUJLXFLD-UHFFFAOYSA-N
- SMILES: CCCC1=NC(=NC=C1)C2=CC=CC=C2
Computed Properties
- Exact Mass: 198.115698455g/mol
- Monoisotopic Mass: 198.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.8Ų
- XLogP3: 3.1
Pyrimidine,2-phenyl-4-propyl- Related Literature
-
Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
-
Bo Cao,Shuai Fan,Xiaoyin Tan,Yandi Hu Environ. Sci.: Nano, 2017,4, 1670-1681
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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